1-(2-Methyl-5-nitrobenzenesulfonyl)piperidine-4-carboxylic acid

• IUPAC Name: 1-(2-methyl-5-nitrophenyl)sulfonylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C13H16N2O6S/c1-9-2-3-11(15(18)19)8-12(9)22(20,21)14-6-4-10(5-7-14)13(16)17/h2-3,8,10H,4-7H2,1H3,(H,16,17)
• InChI Key: UTHZMNVYGRPBNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)N2CCC(CC2)C(=O)O
• Molecular Formula: C13H16N2O6S
• Molecular Weight: 328.34 g/mol

Description

1-(2-Methyl-5-nitrobenzenesulfonyl)piperidine-4-carboxylic acid is a chemical compound with the molecular formula C13H16N2O6S. It has a molecular weight of 328.35. The compound is in the form of a powder and is stored at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is 1-[(2-methyl-5-nitrophenyl)sulfonyl]-4-piperidinecarboxylic acid. The InChI code is 1S/C13H16N2O6S/c1-9-2-3-11(15(18)19)8-12(9)22(20,21)14-6-4-10(5-7-14)13(16)17/h2-3,8,10H,4-7H2,1H3,(H,16,17).

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 328.35 and a molecular formula of C13H16N2O6S.

Scientific Research Applications

Hydrogen Bonding and Crystal Structures

• Research on hydrogen bonding in proton-transfer compounds of sulfosalicylic acid with aliphatic nitrogen Lewis bases, including piperidine derivatives, has been conducted. The study focuses on determining the crystal structures of these compounds to understand their structural features and hydrogen bonding patterns. These insights are crucial for the development of materials with specific molecular arrangements and properties (Smith, Wermuth, & Sagatys, 2011).

Organic Synthesis and Reactivity

• Investigations into the synthesis of benzothiazine hydroxamic acids through reactions involving methyl (o-nitrophenylthio)acetate and piperidine illustrate the compound's role in organic synthesis. This work contributes to the understanding of reaction mechanisms and the development of novel synthetic pathways (Coutts & Smith, 1967).

Corrosion Inhibition Studies

• Piperidine derivatives have been studied for their adsorption and corrosion inhibition properties on iron. This research uses quantum chemical calculations and molecular dynamics simulations to predict the inhibition efficiencies of these compounds, providing insights into materials protection and durability (Kaya et al., 2016).

Anticancer Agent Synthesis

• The synthesis and evaluation of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids as anticancer agents have been explored. This research demonstrates the potential of these compounds in pharmaceutical development, highlighting their synthesis, characterization, and biological activity against cancer (Rehman et al., 2018).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.